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Compound of Interest

Compound Name: 4-(2-Cyclopropoxyethoxy)phenol

Cat. No.: B1527771 Get Quote

CAS Number: 63659-16-5

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction
4-(2-Cyclopropoxyethoxy)phenol is a phenolic ether of significant interest in the

pharmaceutical industry, primarily recognized as a key intermediate and impurity in the

synthesis of Betaxlol, a selective beta-1 adrenergic receptor blocker used in the treatment of

hypertension and glaucoma.[1][2][3] The unique structural features of this molecule, namely the

phenolic hydroxyl group and the cyclopropoxyethoxy side chain, impart specific chemical

properties that are crucial for its role as a building block in organic synthesis. The presence of

the cyclopropyl moiety is particularly noteworthy, as this functional group is increasingly utilized

in medicinal chemistry to enhance metabolic stability, potency, and to reduce off-target effects.

[4] This guide provides a comprehensive overview of the synthesis, properties, and handling of

4-(2-Cyclopropoxyethoxy)phenol, offering valuable insights for professionals in drug

discovery and development.

Physicochemical Properties
A summary of the key physicochemical properties of 4-(2-Cyclopropoxyethoxy)phenol is
presented in the table below. These properties are essential for understanding the compound's

behavior in various chemical and biological systems.
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Property Value Source

CAS Number 63659-16-5 [5]

Molecular Formula C₁₂H₁₆O₂ [1][2]

Molecular Weight 192.25 g/mol [2][5]

Appearance
Colorless to Light Yellow Oil to

Semi-Solid
[2]

Boiling Point (Predicted) 304.4 ± 17.0 °C [2]

Density (Predicted) 1.112 ± 0.06 g/cm³ [2]

pKa (Predicted) 10.01 ± 0.15 [2]

Solubility
Slightly soluble in Chloroform,

DMSO, and Methanol
[2]

Synthesis Methodologies
The synthesis of 4-(2-Cyclopropoxyethoxy)phenol typically involves the etherification of a

substituted phenol. The Williamson ether synthesis is a prominent method employed for this

transformation, which involves the reaction of an alkoxide with a primary alkyl halide.[6][7][8][9]

[10] Several synthetic routes have been described, often starting from readily available

precursors like p-hydroxyphenylethanol or protected p-halophenols.

Method 1: Direct Etherification of p-
Hydroxyphenylethanol
This approach is a straightforward method that involves the direct reaction of p-

hydroxyphenylethanol with a cyclopropylmethyl halide in the presence of a base.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 63659-16-5: 4-[2-(Cyclopropylmethoxy)ethyl]phenol [cymitquimica.com]

2. 4-[2-(CYCLOPROPYLMETHOXY)ETHYL]PHENOL | 63659-16-5 [amp.chemicalbook.com]

3. 4-[2-(Cyclopropylmethoxy)ethyl]phenol | LGC Standards [lgcstandards.com]

4. scientificupdate.com [scientificupdate.com]

5. 4-[2-(Cyclopropylmethoxy)ethyl]phenol | C12H16O2 | CID 11052481 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

7. masterorganicchemistry.com [masterorganicchemistry.com]

8. Khan Academy [khanacademy.org]

9. m.youtube.com [m.youtube.com]

10. chem.libretexts.org [chem.libretexts.org]

11. CN1651379A - A new process for the synthesis of 4-[2-(cyclopropylmethoxy)ethyl]phenol
- Google Patents [patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-(2-
Cyclopropoxyethoxy)phenol]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1527771?utm_src=pdf-body-img
https://www.benchchem.com/product/b1527771?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/63659-16-5/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01474282.htm
https://www.lgcstandards.com/US/en/4-2-Cyclopropylmethoxy-ethyl-phenol/p/MM0436.04
https://www.scientificupdate.com/webinar_events/the-cyclopropyl-group-in-medicinal-chemistry/
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-_Cyclopropylmethoxy_ethyl_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-_Cyclopropylmethoxy_ethyl_phenol
https://en.wikipedia.org/wiki/Williamson_ether_synthesis
https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://www.khanacademy.org/science/organic-chemistry/alcohols-ethers-epoxides-sulfides/synthesis-cleavage-ethers/v/williamson-ether-synthesis
https://m.youtube.com/watch?v=2OOhbhQXdhI
https://chem.libretexts.org/Courses/SUNY_Potsdam/Book%3A_Organic_Chemistry_I_(Walker)/09%3A_NUCLEOPHILIC_SUBSTITIONS_and_ELIMINATIONS_IN_PRACTICE/9.05%3A_Williamson_ether_synthesis
https://patents.google.com/patent/CN1651379A/en
https://patents.google.com/patent/CN1651379A/en
https://www.benchchem.com/product/b1527771#4-2-cyclopropoxyethoxy-phenol-cas-number-63659-16-5
https://www.benchchem.com/product/b1527771#4-2-cyclopropoxyethoxy-phenol-cas-number-63659-16-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1527771#4-2-cyclopropoxyethoxy-phenol-cas-
number-63659-16-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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